4-ethoxy-2-hydroxybenzaldehyde (5,6-diphenyl-1,2,4-triazin-3-yl)hydrazone

• IUPAC Name: 2-[(E)-[(5,6-diphenyl-1,2,4-triazin-3-yl)hydrazinylidene]methyl]-5-ethoxyphenol
• InChI: InChI=1S/C24H21N5O2/c1-2-31-20-14-13-19(21(30)15-20)16-25-28-24-26-22(17-9-5-3-6-10-17)23(27-29-24)18-11-7-4-8-12-18/h3-16,30H,2H2,1H3,(H,26,28,29)/b25-16+
• InChI Key: XVIODHVWMCBCDV-PCLIKHOPSA-N
• Canonical SMILES: CCOC1=CC(=C(C=C1)C=NNC2=NC(=C(N=N2)C3=CC=CC=C3)C4=CC=CC=C4)O
• Isomeric SMILES: CCOC1=CC(=C(C=C1)/C=N/NC2=NC(=C(N=N2)C3=CC=CC=C3)C4=CC=CC=C4)O
• Molecular Formula: C24H21N5O2
• Molecular Weight: 411.5 g/mol

Description

4-ethoxy-2-hydroxybenzaldehyde (5,6-diphenyl-1,2,4-triazin-3-yl)hydrazone, also known as EHB-DPTH, is a chemical compound that has gained attention in the scientific research community due to its potential applications in various fields.

Mechanism of Action

4-ethoxy-2-hydroxybenzaldehyde (5,6-diphenyl-1,2,4-triazin-3-yl)hydrazone exerts its biological effects by inhibiting the activity of various enzymes, such as cyclooxygenases and lipoxygenases, that are involved in the inflammatory response. It also acts as a free radical scavenger, preventing oxidative damage to cells and tissues. Furthermore, this compound has been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to reduce inflammation and oxidative stress in various animal models of disease, including arthritis, colitis, and diabetes. It has also been shown to inhibit the growth of cancer cells in vitro and in vivo.

Advantages and Limitations for Lab Experiments

One advantage of using 4-ethoxy-2-hydroxybenzaldehyde (5,6-diphenyl-1,2,4-triazin-3-yl)hydrazone in lab experiments is its low toxicity and high solubility in organic solvents, which makes it easy to administer to cells and animals. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to optimize its therapeutic potential.

Future Directions

There are several future directions for research on 4-ethoxy-2-hydroxybenzaldehyde (5,6-diphenyl-1,2,4-triazin-3-yl)hydrazone. One area of interest is its potential use as a therapeutic agent for inflammatory diseases and cancer. Another area of interest is its mechanism of action, which could be further elucidated through biochemical and structural studies. Additionally, the development of novel analogs of this compound with improved potency and selectivity could lead to the discovery of new drugs for the treatment of various diseases.

Synthesis Methods

The synthesis of 4-ethoxy-2-hydroxybenzaldehyde (5,6-diphenyl-1,2,4-triazin-3-yl)hydrazone involves the reaction of 4-ethoxy-2-hydroxybenzaldehyde with 5,6-diphenyl-1,2,4-triazin-3-ylhydrazine in the presence of a base. The resulting product is a yellow crystalline solid that is soluble in organic solvents such as chloroform, methanol, and ethanol.

Scientific Research Applications

4-ethoxy-2-hydroxybenzaldehyde (5,6-diphenyl-1,2,4-triazin-3-yl)hydrazone has been studied for its potential applications in various fields of scientific research, including biochemistry, pharmacology, and medicinal chemistry. It has been shown to exhibit anti-inflammatory, antioxidant, and anticancer properties.